molecular formula C6H12ClNO2 B6180209 2-(cyclobutylamino)acetic acid hydrochloride CAS No. 2613381-98-7

2-(cyclobutylamino)acetic acid hydrochloride

Cat. No.: B6180209
CAS No.: 2613381-98-7
M. Wt: 165.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(cyclobutylamino)acetic acid hydrochloride is a chemical compound with the CAS Number: 2613381-98-7 . It has a molecular weight of 165.62 . The IUPAC name for this compound is cyclobutylglycine hydrochloride . It is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C6H11NO2.ClH/c8-6(9)4-7-5-2-1-3-5;/h5,7H,1-4H2,(H,8,9);1H . This code provides a way to encode the molecular structure using a short ASCII string.


Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature . It has a molecular weight of 165.62 . Unfortunately, additional physical and chemical properties were not available in the sources I found.

Safety and Hazards

The safety information for 2-(cyclobutylamino)acetic acid hydrochloride indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .

Future Directions

While specific future directions for 2-(cyclobutylamino)acetic acid hydrochloride are not available, research in the field of pyrimidines (which are similar compounds) suggests potential directions. For instance, detailed structure-activity relationship (SAR) analysis and prospects provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(cyclobutylamino)acetic acid hydrochloride involves the reaction of cyclobutylamine with chloroacetic acid, followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "Cyclobutylamine", "Chloroacetic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 10 g of cyclobutylamine in 50 mL of ethanol.", "Step 2: Slowly add 10 g of chloroacetic acid to the solution while stirring.", "Step 3: Heat the mixture at 60°C for 4 hours.", "Step 4: Cool the mixture to room temperature and add 20 mL of 10% hydrochloric acid.", "Step 5: Stir the mixture for 1 hour and filter the precipitate.", "Step 6: Wash the precipitate with cold water and dry it in a vacuum oven.", "Step 7: Dissolve the obtained product in 50 mL of water and add 10 mL of 10% sodium hydroxide solution.", "Step 8: Adjust the pH to 2-3 with 10% hydrochloric acid.", "Step 9: Filter the precipitate and wash it with cold water.", "Step 10: Dry the product in a vacuum oven to obtain 2-(cyclobutylamino)acetic acid hydrochloride." ] }

CAS No.

2613381-98-7

Molecular Formula

C6H12ClNO2

Molecular Weight

165.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.